Cas no 62908-44-5 (1,2-Propanediol, 3-ethoxy-, dinitrate)

• Product Name: 1,2-Propanediol, 3-ethoxy-, dinitrate
• CAS No: 62908-44-5
• MF: C₅H₁₄N₂O₉
• MW: 246.172662258148
• CID: 428928
• PubChem ID: 71381891
• Update Time: 2025-04-19

1,2-Propanediol, 3-ethoxy-, dinitrate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-ethoxy-, dinitrate
• 3-ethoxypropane-1,2-diol,nitric acid
• DTXSID60804309
• 62908-44-5
• Nitric acid--3-ethoxypropane-1,2-diol (2/1)

• Inchi： 1S/C5H12O3.2HNO3/c1-2-8-4-5(7)3-6;2*2-1(3)4/h5-7H,2-4H2,1H3;2*(H,2,3,4)
• InChI Key： NYOKBJNXZDNRJU-UHFFFAOYSA-N
• SMILES： O(CC)CC(CO)O.O[N+](=O)[O-].O[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.06992
• Monoisotopic Mass: 246.06993003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 71.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 176.43